Cas no 122-25-8 (5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%))

5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%) structure
122-25-8 structure
Product Name:5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%)
CAS No:122-25-8
MF:C15H12O6
MW:288.252184867859
CID:36032
PubChem ID:67145
Update Time:2025-09-21

5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%) Chemical and Physical Properties

Names and Identifiers

    • 5,5'-Methylenebis(2-hydroxybenzoic acid)
    • 3,3'-Methylene-bis[6-hydroxybenzoic acid]
    • 4,4'-dihydroxydiphenylmethane-3,3'-dicarboxylic acid
    • 5, 5-Methylene DiSalicylic Acid
    • 5,5‘-Methylenedisalicylic acid
    • 5,5'-METHYLENEDISALICYLIC ACID
    • 5.5'-Methylenedisalicyclicacid
    • 5,5′-Methylenedisalicylic acid
    • 5-[(3-carboxy-4-hydroxyphenyl)methyl]-2-hydroxybenzoic acid
    • Salicylicacid, 5,5'-methylenedi- (6CI,7CI,8CI)
    • 2,2'-Dihydroxy-5,5'-methylenedibenzoicacid
    • 3,3'-Dicarboxy-4,4'-dihydroxydiphenylmethane
    • 3,3'-Methylenebis[6-hydroxybenzoic acid]
    • 4,4'-Dihydroxy-3,3'-dicarboxydiphenylmethane
    • 5,5'-Methylenebis(salicylic acid)
    • 5-(3-Carboxy-4-hydroxybenzyl)salicylic acid
    • Methylenebis(salicylic acid)
    • NSC14778
    • NSC 622445
    • TIMTEC-BB SBB001177
    • 5,5'-Methylenebissalicylic acid
    • 5,5'-METHYLENE DISALICYCLIC ACID
    • Benzoic acid, 3,3-methylenebis6-hydroxy-
    • 5,5-Methylenedisalicylic Acid
    • 3,3'-Methylenebis[6-hydroxybenzoi
    • 5,5'-Methylenedisalicylic acid,95%
    • NSC-622445
    • 5-[(3-carboxy-4-oxidanyl-phenyl)methyl]-2-oxidanyl-benzoic acid
    • 5,5'-Methylenedi(salicylic acid)
    • 5,5-Methylenebis(salicylic acid)
    • 5,5'-Methylenedisalicyclic acid
    • Oprea1_713230
    • Z1570803314
    • Bis(3-Carboxy-4-hydroxyphenyl)methane
    • EINECS 204-530-5
    • GEO-01817
    • Q27254869
    • 2,2'-dihydroxy-5,5'-methylenedibenzoic acid
    • HMS1537J04
    • 4,3'-dicarboxydiphenylmethane
    • D5S
    • 3-amino-1-methyl-pyrazole-4-carbonitrile
    • Benzoic acid, 3,3'-methylenebis[6-hydroxy-
    • 5,5'-Methylenebis(2-hydroxybenzoicacid)
    • JWQFKVGACKJIAV-UHFFFAOYSA-N
    • CBDivE_002544
    • CS-0456203
    • MgrA inhibitor, 1
    • 5,5'-METHYLENEDISALICYLIC ACID [MI]
    • SR-01000529577
    • chemical diversity library compound 4
    • CHEMBL115145
    • NCGC00174622-01
    • 5,5/'-Methylenedisalicylic acid
    • SCHEMBL160646
    • UNII-2KF4FVV76N
    • A804861
    • 5-[(3-carboxy-4-hydroxy-phenyl)methyl]-2-hydroxy-benzoic acid
    • ATA fraction 9, ammonium salt
    • AI3-19845
    • 2KF4FVV76N
    • TimTec1_001258
    • BDBM11979
    • Salicylic acid, 5,5'-methylenedi-
    • 5,5-Methylene DiSalicylic Acid
    • SR-01000529577-1
    • Q-100103
    • FS-4164
    • AKOS015839065
    • NSC622445
    • Salicylic acid,5'-methylenedi-
    • Benzoic acid,3'-methylenebis[6-hydroxy-
    • Benzoic acid, 3,3'-methylenebis(6-hydroxy-
    • 4,3'-dicarboxylic acid
    • NSC-14778
    • 122-25-8
    • DTXSID4074481
    • FT-0619794
    • NS00023982
    • NSC629473
    • 5,5 '-Methylenedisalicylic acid
    • 3,3'-Methylenebis(6-hydroxybenzoic acid)
    • NSC 14778
    • MFCD00016506
    • DB-041654
    • GLXC-03217
    • Methylenedisalicylic acid,5,5\\'-Methylenedisalicylic acid
    • Benzoic acid, 3,3'-methylenebis(6-hydroxy-(9CI)
    • 5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%)
    • MDL： MFCD00016506
    • Inchi： 1S/C15H12O6/c16-12-3-1-8(6-10(12)14(18)19)5-9-2-4-13(17)11(7-9)15(20)21/h1-4,6-7,16-17H,5H2,(H,18,19)(H,20,21)
    • InChI Key： JWQFKVGACKJIAV-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1C(=O)O)CC1C=CC(=C(C(=O)O)C=1)O

Computed Properties

  • Exact Mass: 288.06300
  • Monoisotopic Mass: 288.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 3.3
  • Topological Polar Surface Area: 115A^2

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.2709 (rough estimate)
  • Melting Point: 235-242 ºC
  • Boiling Point: 350.49°C (rough estimate)
  • Flash Point: 312.3 °C
  • Refractive Index: 1.4413 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 115.06000
  • LogP: 2.08500
  • Solubility: Insoluble in water
  • Vapor Pressure: Not available

5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%) Security Information

5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%) Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

5,5'-Methylenebis(2-hydroxybenzoic Acid) (~90%) Pricemore >>

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